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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of isopropyl propionate, a versatile ester
with significant applications in the pharmaceutical and chemical industries. This document
covers its fundamental chemical and physical properties, including its CAS number and
molecular weight, and delves into its synthesis, analytical methods, and safety considerations.
The information is tailored for researchers, scientists, and professionals in drug development,
offering in-depth experimental protocols and structured data presentation to support laboratory
and manufacturing activities.

Chemical Identity and Properties

Isopropyl propionate, also known as 1-methylethyl propanoate, is an organic ester formed
from the esterification of isopropanol and propionic acid.[1] It is a colorless liquid with a
characteristic fruity odor.[1]

Identifiers and Molecular Characteristics

The key identifiers and molecular properties of isopropyl propionate are summarized in the
table below for easy reference.
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Identifier Value Reference
CAS Number 637-78-5 [2]
Molecular Formula CeH1202 [2]
Molecular Weight 116.16 g/mol [21[31[4]
Canonical SMILES CCC(=0)0C(C)C [2]
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Physicochemical Properties

A comprehensive list of the physicochemical properties of isopropyl propionate is provided in
the following table. This data is crucial for its application in various experimental and industrial

settings.

Property Value Reference
Appearance Colorless liquid [1][3]
Odor Fruity [1]
Boiling Point 108-111 °C [1][5]
Melting Point -75.9 °C (estimate) [3]
Flash Point 15 °C (59 °F) [2][3]
Density 0.863 - 0.869 g/mL at 20 °C [5][6]
Solubility in Water Slightly soluble [7]
Solubility in Organic Solvents Soluble in ethanol and ether [1]
Vapor Pressure 21.6 mmHg at 25 °C [7]
Refractive Index 1.385-1.387 at 20 °C [6]

Synthesis of Isopropyl Propionate
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The most common method for synthesizing isopropyl propionate is through the Fischer
esterification of propionic acid with isopropanol, using an acid catalyst such as sulfuric acid.[1]

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and purification of
isopropyl propionate.
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Caption: Workflow for Isopropyl Propionate Synthesis.
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Detailed Experimental Protocol: Fischer Esterification

This protocol details the laboratory-scale synthesis of isopropyl propionate.

Materials:

Propionic acid

Isopropanol

Concentrated sulfuric acid (H2S0a)

5% Sodium bicarbonate (NaHCOs) solution

Saturated sodium chloride (brine) solution

Anhydrous sodium sulfate (Na2S0a)

Boiling chips

Equipment:

¢ Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Erlenmeyer flask

Distillation apparatus
Procedure:

e Reaction Setup: In a round-bottom flask, combine 1.0 mole of propionic acid and 1.2 moles
of isopropanol. Add a few boiling chips.
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o Catalyst Addition: Slowly add 0.1 moles (approximately 5.4 mL) of concentrated sulfuric acid
to the mixture while swirling.

» Reflux: Attach the reflux condenser and heat the mixture to a gentle reflux using a heating
mantle. Continue the reflux for 2-3 hours to drive the reaction to completion.

e Cooling and Extraction: Allow the reaction mixture to cool to room temperature. Transfer the
mixture to a separatory funnel.

e Washing:

o Wash the organic layer with 50 mL of water to remove the excess isopropanol and some
of the sulfuric acid.

o Carefully neutralize the remaining acid by washing with 50 mL of 5% sodium bicarbonate
solution. Be cautious as carbon dioxide gas will be evolved.

o Wash the organic layer with 50 mL of brine to remove any remaining water-soluble
impurities.

e Drying: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous sodium
sulfate for 15-20 minutes.

 Purification: Decant the dried ester into a clean, dry round-bottom flask. Purify the isopropyl
propionate by simple distillation, collecting the fraction that boils between 108-111 °C.

Analytical Methods

Gas chromatography (GC) is a common and effective method for determining the purity of
isopropyl propionate and for quantifying its presence in various matrices.

Gas Chromatography (GC) Protocol

Instrumentation:
e Gas chromatograph equipped with a Flame Ionization Detector (FID).

» Capillary column suitable for volatile organic compounds (e.g., DB-5 or equivalent).
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GC Conditions:
e Injector Temperature: 250 °C
o Detector Temperature: 280 °C
e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 150 °C.
o Hold at 150 °C for 5 minutes.
o Carrier Gas: Helium or Nitrogen at a constant flow rate.
« Injection Volume: 1 pL (split injection recommended).
Sample Preparation:

 Dilute the isopropyl propionate sample in a suitable solvent, such as dichloromethane or
hexane, to a concentration within the linear range of the detector.

Applications in Research and Drug Development

Isopropyl propionate's properties make it a valuable compound in various stages of research
and pharmaceutical development.

Logical Relationship of Applications

The following diagram illustrates the key application areas of isopropyl propionate stemming

from its fundamental properties.
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Applications of Isopropyl Propionate

Key Properties:
- Good Solvency
- Fruity Odor
- Volatility
- Ester Functionality
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Caption: Key Applications of Isopropyl Propionate.

Role as a Solvent

Due to its moderate boiling point and good solvency for many organic compounds, isopropyl
propionate can be used as a solvent in various pharmaceutical manufacturing processes,
including in the formulation of coatings and adhesives for drug delivery systems.[1] Its ability to
dissolve a range of active pharmaceutical ingredients (APIs) makes it a useful medium for
reactions and purifications.

Use in Organic Synthesis

As an ester, isopropyl propionate can serve as a starting material or intermediate in the
synthesis of more complex molecules.[2] Its ester group can undergo various chemical
transformations, making it a versatile building block in medicinal chemistry and drug discovery.

Safety and Handling
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Isopropyl propionate is a flammable liquid and should be handled with appropriate safety
precautions.

» Flammability: Highly flammable with a low flash point. Keep away from heat, sparks, and
open flames.[3][8]

 Inhalation: May cause respiratory tract irritation. Use in a well-ventilated area.

« Skin and Eye Contact: May cause irritation. Wear appropriate personal protective equipment
(PPE), including gloves and safety glasses.[3]

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
oxidizing agents.[3][8]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before working with isopropyl propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isopropyl Propionate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204450#isopropyl-propionate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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